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Compound of Interest

Compound Name: o-Tolyl benzoate
CAS No.: 617-02-7
Cat. No.: B1583764
Get Quote
. J

Executive Summary

o-Tolyl benzoate (Benzoic acid, 2-methylphenyl ester) is a lipophilic ester used primarily as an
intermediate in organic synthesis and as a high-boiling solvent/plasticizer. Unlike its solid para-
isomer (p-tolyl benzoate, MP ~71°C), o-tolyl benzoate is typically a liquid at room temperature
(BP 170-172°C at 11 mmHg). This physical state significantly influences its dissolution kinetics,
rendering it miscible with a broader range of organic solvents compared to crystalline analogs.

This guide provides a definitive analysis of its solubility based on Hansen Solubility Parameters
(HSP), empirical data, and thermodynamic principles.

Chemical Profile & Physicochemical Properties

Understanding the solute's intrinsic properties is the first step in predicting solubility. The ortho-
methyl group introduces steric hindrance that disrupts crystal packing, lowering the melting
point and enhancing solvent compatibility.
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Property Value Unit Source

CAS Number 617-02-7 - [ChemicalBook, 2025]
Molecular Formula C14H1202 - -

Molecular Weight 212.25 g/mol -

Physical State Liquid (Viscous Oil) - [Thermo Fisher, 2024]
Density 1.091 g/cm3 [ChemicalBook, 2025]
Boiling Point 170-172 °C (11 mmHg) [Thermo Fisher, 2024]
LogP (Octanol/Water) 3.59 - [Perflavory, 2024]
Refractive Index 1.5700 [Thermo Fisher, 2024]

Critical Note: Do not confuse with Ethyl o-toluate (CAS 87-24-1), which is a structural isomer

with significantly different solubility parameters.

Solubility Data & Solvent Selection
Empirical Solubility Table

The following data categorizes solvent interactions based on polarity and experimental
observation.
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Representative o ]
Solvent Class Solubility Status Mechanism
Solvent

Hydrophobic effect
_ Insoluble (<0.1 ,
Polar Protic Water dominates; lack of H-
mg/mL)
bond donors.

Dipole-dipole
. o interactions; entropy
Polar Protic Ethanol, Methanol Soluble (Miscible) o
of mixing favors

dissolution.

Strong dipole
Polar Aprotic Acetone, DMSO, DMF  Highly Soluble interactions match the
ester functionality.

Perfect match in
Chlorinated Chloroform, DCM Highly Soluble dispersion forces and
polarity.

stacking interactions;

Aromatic Toluene, Benzene Highly Soluble "Like dissolves like".

[1]

Driven by Van der
Aliphatic Hexane, Heptane Soluble Waals (dispersion)

forces.

Hansen Solubility Parameters (HSP)

As specific experimental HSP values for o-tolyl benzoate are rare in open literature, we utilize
Benzyl Benzoate (a structural isomer with near-identical electronic properties) as a high-fidelity

proxy.
e Dispersion (

): ~20.0 MPa

(Aromatic ring interactions)
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e Polarity (

): ~5.1 MPa

(Ester functionality)
e Hydrogen Bonding (

): ~5.2 MPa

(Weak acceptor capability)
Interpretation:
¢ Interaction Radius (

): Solvents with an HSP distance (
) < 8.0 from these coordinates will likely dissolve o-tolyl benzoate.

o Best Matches: Toluene (

) and Chloroform (

) provide excellent thermodynamic compatibility.

Visualization: Solubility Decision Logic

The following diagram illustrates the decision process for solvent selection based on the
compound's chemical nature.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1583764/docs?utm_src=pdf-body#solubility-profile-of-o-tolyl-benzoate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solvent Selection for
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Figure 1: Solvent selection decision tree based on o-Tolyl benzoate's lipophilicity (LogP
~3.59).[1]

Experimental Protocol: Determination of Solubility

For precise solubility quantification, the Shake-Flask Method is the gold standard. Since o-tolyl
benzoate is a liquid, the endpoint is defined by phase separation (miscibility limit) rather than
solid precipitation.

Protocol: Liquid-Liquid Miscibility /| Saturation Limit

Objective: Determine the maximum concentration of o-tolyl benzoate in a specific solvent
before phase separation occurs.

Materials:
» o-Tolyl benzoate (Pure, >98%)[2]

o Target Solvent (HPLC Grade)
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 Scintillation Vials (20 mL) with PTFE-lined caps
e Orbital Shaker (Temp. controlled at 25°C)
e HPLC-UV or GC-FID for quantification.
Step-by-Step Workflow:
e Preparation:
o Add 1.0 mL of the target solvent to a pre-weighed vial.
o Add o-tolyl benzoate dropwise while vortexing.
o Equilibration:
o If the mixture remains clear, continue adding solute.
o If turbidity or a second phase forms, stop addition.
o Place vials in the orbital shaker at 25°C + 0.1°C for 24 hours to ensure equilibrium.
e Phase Separation:
o Allow samples to stand for 4 hours.
o If two layers persist, the solvent is saturated.
e Sampling & Analysis:

o Carefully sample the solvent-rich phase (usually the top layer for water/polar solvents,
bottom for dense organics if applicable).

o Filter through a 0.22 um PTFE filter (to remove micro-droplets of the ester phase).
o Dilute with Acetonitrile (1:1000).

¢ Quantification:
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o Analyze via HPLC (C18 column, Water/ACN gradient, UV @ 254 nm).
o Calculate solubility (

) using a calibration curve.
1. Mix Solvent 2. Agitate (24h) 3. Phase Separation 4. Sample Solvent Phase .
+ o-Tolyl Benzoate @ 25°C (Settling) & Filter (PTFE) S FLEIEE Al

Click to download full resolution via product page

Figure 2: Workflow for determining the solubility limit of a liquid solute.

Applications & Implications

e Reaction Solvent: Due to its high boiling point (~170°C @ 11mmHg, ~300°C @ atm), o-tolyl
benzoate can serve as a solvent for high-temperature syntheses where lower-boiling esters
(like ethyl acetate) would evaporate.

 Purification: In the synthesis of o-tolyl benzoate (via benzoyl chloride + o-cresol), the
product is washed with water and dilute NaOH (to remove unreacted acid/phenol). The
product's insolubility in water ensures high recovery rates during this biphasic workup.

o Crystallization: Unlike p-tolyl benzoate, the o-isomer is difficult to crystallize. Purification is
best achieved via vacuum distillation rather than recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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